Cas no 214839-77-7 (3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl-)
214839-77-7 structure
Product Name:3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl-
CAS No:214839-77-7
MF:C7H13N3O
MW:155.197621107101
CID:242983
PubChem ID:28743052
Update Time:2025-04-19
3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl-
- 4-(3-aminopropyl)-5-methyl-1,2-dihydropyrazol-3-one
- 214839-77-7
- 4-(3-Aminopropyl)-3-methyl-1H-pyrazol-5-ol
- DTXSID50651602
- 4-(3-Aminopropyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
-
- Inchi: 1S/C7H13N3O/c1-5-6(3-2-4-8)7(11)10-9-5/h2-4,8H2,1H3,(H2,9,10,11)
- InChI Key: SAVKVJYSEXVOBY-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)NN1)CCCN
Computed Properties
- Exact Mass: 155.10599
- Monoisotopic Mass: 155.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 67.15
3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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